Cas no 2680765-50-6 (tert-butyl 8-chloro-2H,3H,4H,5H-pyrido3,4-f1,4oxazepine-4-carboxylate)

Technical Introduction: tert-Butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate is a heterocyclic compound featuring a pyrido-oxazepine core with a chloro substituent at the 8-position and a tert-butoxycarbonyl (Boc) protecting group at the 4-position. This structure offers versatility as an intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders. The Boc group enhances stability during synthetic manipulations, while the chloro substituent provides a reactive site for further functionalization. Its rigid fused-ring system contributes to conformational constraint, potentially improving binding affinity in drug design. The compound is typically handled under inert conditions to preserve its integrity. Suitable for research applications requiring precise molecular scaffolds.

tert-butyl 8-chloro-2H,3H,4H,5H-pyrido3,4-f1,4oxazepine-4-carboxylate structure

2680765-50-6 structure

Product Name:tert-butyl 8-chloro-2H,3H,4H,5H-pyrido3,4-f1,4oxazepine-4-carboxylate

CAS No:2680765-50-6

MF:C₁₃H₁₇ClN₂O₃

MW:284.738682508469

CID:5634110

PubChem ID:165916582

Update Time:2025-05-24

tert-butyl 8-chloro-2H,3H,4H,5H-pyrido3,4-f1,4oxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate
- 2680765-50-6
- EN300-28286911
- tert-butyl 8-chloro-2H,3H,4H,5H-pyrido3,4-f1,4oxazepine-4-carboxylate
- Inchi： 1S/C13H17ClN2O3/c1-13(2,3)19-12(17)16-4-5-18-10-6-11(14)15-7-9(10)8-16/h6-7H,4-5,8H2,1-3H3
- InChI Key： HBLZAYAJDXBEAM-UHFFFAOYSA-N
- SMILES： ClC1=CC2=C(C=N1)CN(C(=O)OC(C)(C)C)CCO2

Computed Properties

Exact Mass: 284.0927701g/mol
Monoisotopic Mass: 284.0927701g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 51.7Å²

tert-butyl 8-chloro-2H,3H,4H,5H-pyrido3,4-f1,4oxazepine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-28286911-0.05g	tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate	2680765-50-6	0.05g	$1381.0	2023-09-08
Enamine	EN300-28286911-0.1g	tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate	2680765-50-6	0.1g	$1447.0	2023-09-08
Enamine	EN300-28286911-0.25g	tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate	2680765-50-6	0.25g	$1513.0	2023-09-08
Enamine	EN300-28286911-0.5g	tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate	2680765-50-6	0.5g	$1577.0	2023-09-08
Enamine	EN300-28286911-1.0g	tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate	2680765-50-6	1g	$1643.0	2023-05-25
Enamine	EN300-28286911-2.5g	tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate	2680765-50-6	2.5g	$3220.0	2023-09-08
Enamine	EN300-28286911-5.0g	tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate	2680765-50-6	5g	$4764.0	2023-05-25
Enamine	EN300-28286911-10.0g	tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate	2680765-50-6	10g	$7065.0	2023-05-25
Enamine	EN300-28286911-1g	tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate	2680765-50-6	1g	$1643.0	2023-09-08
Enamine	EN300-28286911-5g	tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate	2680765-50-6	5g	$4764.0	2023-09-08

tert-butyl 8-chloro-2H,3H,4H,5H-pyrido3,4-f1,4oxazepine-4-carboxylate Related Literature

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Additional information on tert-butyl 8-chloro-2H,3H,4H,5H-pyrido3,4-f1,4oxazepine-4-carboxylate

Recent Advances in the Study of tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate (CAS: 2680765-50-6)

The compound tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate (CAS: 2680765-50-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrido-oxazepine scaffold, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its structural optimization, synthetic pathways, and biological activities, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

One of the most notable advancements in the study of this compound is its role as a precursor in the development of small-molecule modulators targeting G protein-coupled receptors (GPCRs). Researchers have successfully utilized tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate to synthesize derivatives with enhanced binding affinity and selectivity for specific GPCR subtypes. These derivatives have demonstrated efficacy in preclinical models of neuropathic pain and anxiety disorders, highlighting the compound's therapeutic potential.

In addition to its applications in GPCR modulation, recent synthetic chemistry efforts have explored the scalability and efficiency of producing tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel, high-yield synthetic route that minimizes the use of hazardous reagents and reduces production costs. This advancement is expected to facilitate broader access to the compound for both academic and industrial research.

Further investigations into the pharmacokinetic properties of tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate have revealed favorable metabolic stability and oral bioavailability in rodent models. These findings suggest that the compound and its derivatives could be viable candidates for further clinical development. However, challenges remain in optimizing their blood-brain barrier permeability and minimizing off-target effects, which are currently areas of active research.

In summary, tert-butyl 8-chloro-2H,3H,4H,5H-pyrido[3,4-f][1,4]oxazepine-4-carboxylate (CAS: 2680765-50-6) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from CNS drug discovery to anti-inflammatory therapies, and ongoing research continues to uncover new opportunities for its use. Future studies are expected to focus on translational research, aiming to bridge the gap between preclinical findings and clinical applications.